Cas no 1705767-94-7 (4-3-(benzenesulfonyl)pyrrolidine-1-carbonylbenzonitrile)

4-3-(Benzenesulfonyl)pyrrolidine-1-carbonylbenzonitrile is a specialized organic compound featuring a pyrrolidine core functionalized with a benzenesulfonyl group and a benzonitrile moiety. This structure confers versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it may serve as a key intermediate or building block. The benzenesulfonyl group enhances electrophilic reactivity, while the nitrile functionality offers potential for further derivatization. Its rigid aromatic and heterocyclic framework contributes to stability and selectivity in target-oriented synthesis. The compound is suitable for use in cross-coupling reactions, nucleophilic substitutions, or as a precursor for bioactive molecules. Proper handling under controlled conditions is advised due to potential reactivity.
4-3-(benzenesulfonyl)pyrrolidine-1-carbonylbenzonitrile structure
1705767-94-7 structure
Product Name:4-3-(benzenesulfonyl)pyrrolidine-1-carbonylbenzonitrile
CAS No:1705767-94-7
MF:C18H16N2O3S
MW:340.396243095398
CID:6277917
PubChem ID:90584805
Update Time:2025-05-22

4-3-(benzenesulfonyl)pyrrolidine-1-carbonylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-3-(benzenesulfonyl)pyrrolidine-1-carbonylbenzonitrile
    • AKOS024877292
    • F6435-0704
    • 4-(3-(phenylsulfonyl)pyrrolidine-1-carbonyl)benzonitrile
    • 1705767-94-7
    • 4-[3-(benzenesulfonyl)pyrrolidine-1-carbonyl]benzonitrile
    • Inchi: 1S/C18H16N2O3S/c19-12-14-6-8-15(9-7-14)18(21)20-11-10-17(13-20)24(22,23)16-4-2-1-3-5-16/h1-9,17H,10-11,13H2
    • InChI Key: HSPNNLNBEXSNSE-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(C1CN(C(C2C=CC(C#N)=CC=2)=O)CC1)(=O)=O

Computed Properties

  • Exact Mass: 340.08816355g/mol
  • Monoisotopic Mass: 340.08816355g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 3
  • Complexity: 602
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 86.6Ų

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Additional information on 4-3-(benzenesulfonyl)pyrrolidine-1-carbonylbenzonitrile

Comprehensive Guide to 4-[3-(Benzenesulfonyl)pyrrolidine-1-carbonyl]benzonitrile (CAS No. 1705767-94-7): Properties, Applications, and Market Insights

4-[3-(Benzenesulfonyl)pyrrolidine-1-carbonyl]benzonitrile (CAS No. 1705767-94-7) is a specialized organic compound with a unique molecular structure that combines a benzonitrile core with a pyrrolidine and benzenesulfonyl moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Its CAS number 1705767-94-7 is frequently searched in scientific databases, reflecting its relevance in modern chemistry.

The chemical properties of 4-[3-(Benzenesulfonyl)pyrrolidine-1-carbonyl]benzonitrile make it a versatile building block. With a molecular weight of 340.38 g/mol, it exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which is crucial for its applications in drug discovery. Researchers often explore its reactivity in amide coupling reactions and sulfonylation processes, making it valuable for designing novel enzyme inhibitors or receptor modulators.

In the pharmaceutical industry, CAS 1705767-94-7 is investigated for its role in developing central nervous system (CNS) therapeutics. The pyrrolidine ring in its structure is a common pharmacophore found in neurological drugs, while the benzonitrile group enhances metabolic stability. Recent studies highlight its potential in targeting neurodegenerative diseases, aligning with the growing demand for Alzheimer’s and Parkinson’s disease treatments—a trending topic in biomedical research.

Beyond pharmaceuticals, 4-[3-(Benzenesulfonyl)pyrrolidine-1-carbonyl]benzonitrile finds niche applications in agrochemical innovation. Its sulfonyl group contributes to herbicidal or fungicidal activity, addressing the global need for sustainable crop protection. This aligns with the rising interest in green chemistry and eco-friendly pesticides, as evidenced by increased searches for “biodegradable agrochemical intermediates” in scientific forums.

The synthesis of CAS No. 1705767-94-7 typically involves multi-step organic reactions, including sulfonylation and amide bond formation. Optimizing its yield and purity is a focus area for process chemists, particularly in kilogram-scale production for industrial use. Analytical techniques like HPLC and NMR spectroscopy are essential for quality control, ensuring compliance with Good Manufacturing Practices (GMP)—a critical consideration for buyers.

Market trends indicate growing procurement of 1705767-94-7 by contract research organizations (CROs) and custom synthesis providers. Suppliers emphasize high-purity grades (>98%) to meet the stringent requirements of preclinical studies. The compound’s patent landscape is also dynamic, with recent filings exploring its derivatives for oncology applications—a hotspot in 2024 drug development pipelines.

For researchers handling 4-[3-(Benzenesulfonyl)pyrrolidine-1-carbonyl]benzonitrile, proper storage conditions (e.g., desiccated, 2–8°C) are recommended to maintain stability. Safety data sheets (SDS) outline standard precautions, though it is not classified as a hazardous material under major regulatory frameworks. This safety profile enhances its utility in high-throughput screening environments.

In summary, CAS 1705767-94-7 represents a compelling case study in functionalized heterocyclic chemistry. Its dual applicability in life sciences and material innovation positions it as a compound of enduring interest. As the scientific community prioritizes structure-activity relationship (SAR) studies, this molecule’s custom synthesis and derivatization potential will likely drive future demand.

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